N-allyl-4-fluorobenzamide

• IUPAC Name: 4-fluoro-N-prop-2-enylbenzamide
• InChI: InChI=1S/C10H10FNO/c1-2-7-12-10(13)8-3-5-9(11)6-4-8/h2-6H,1,7H2,(H,12,13)
• InChI Key: GERIIDQFWGCUTK-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C10H10FNO
• Molecular Weight: 179.19 g/mol

Description

N-allyl-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the benzamide family and is known for its unique properties that make it a valuable tool for studying biological systems. In

Scientific Research Applications

N-allyl-4-fluorobenzamide has shown promising applications in various scientific research fields. It has been used as a fluorescent probe for studying protein-ligand interactions, as well as for monitoring enzyme activity. Additionally, this compound has been used as a tool for investigating the mechanism of action of certain drugs and for studying the structure and function of biological membranes.

Mechanism of Action

The mechanism of action of N-allyl-4-fluorobenzamide involves its ability to bind to specific proteins or enzymes, which results in a change in their activity or function. This compound has been shown to bind to various proteins, including albumin, cytochrome c, and myoglobin, among others.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells and to inhibit the growth of certain bacterial strains. Additionally, this compound has been shown to affect the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-allyl-4-fluorobenzamide is its ability to act as a fluorescent probe, which makes it a valuable tool for studying protein-ligand interactions. Additionally, this compound has a high affinity for certain proteins and enzymes, which allows for the detection of low concentrations of these molecules. However, one limitation of this compound is its potential toxicity, which can affect the accuracy and reliability of experimental results.

Future Directions

There are several future directions for the use of N-allyl-4-fluorobenzamide in scientific research. One potential application is in the development of new drugs for the treatment of various diseases, such as cancer and bacterial infections. Additionally, this compound could be used as a tool for studying the structure and function of biological membranes and for investigating the mechanism of action of certain drugs. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of N-allyl-4-fluorobenzamide involves the reaction of 4-fluorobenzoic acid with allylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization to obtain this compound in high purity and yield.